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Compound of Interest

Compound Name: Glycyl-DL-phenylalanine

Cat. No.: B1329699 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Glycyl-DL-phenylalanine, offering procedural, step-by-step

guidance to ensure safe laboratory practices from reception to disposal.

Personal Protective Equipment (PPE)
While Glycyl-DL-phenylalanine is not classified as a hazardous substance, adherence to

good industrial hygiene and safety practices is crucial. The following personal protective

equipment is recommended to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing, such as a lab coat, to

prevent skin exposure.[2]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no protective equipment is typically

needed.[2] If dust formation is likely, a

particulate filter respirator may be necessary.

Operational Plan: From Receipt to Use
A systematic approach to handling Glycyl-DL-phenylalanine will minimize contamination risks

and ensure the compound's stability.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the product name and CAS number (721-66-4) on the label match the order

documentation.[3]

2. Storage:

Store the compound in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent moisture absorption.[1][2]

For long-term storage of the powder, temperatures of -20°C are recommended.[4]

Stock solutions can be stored at -20°C for up to one month or -80°C for up to six months.[4]
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3. Handling and Use:

Handle in accordance with good industrial hygiene and safety practices.[2]

Avoid contact with skin and eyes.[2]

Minimize dust formation and accumulation.[1]

Use in a well-ventilated area. If weighing, do so in an enclosure or a designated area to

prevent dispersal of the powder.

Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly after handling.[1]

Disposal Plan
Proper disposal of Glycyl-DL-phenylalanine and associated materials is essential to maintain

a safe laboratory environment and comply with regulations. As a non-hazardous solid, the

disposal procedure is straightforward but must be handled with care by laboratory personnel.

1. Unused and Waste Material:

Solid, non-hazardous chemicals like Glycyl-DL-phenylalanine can typically be disposed of

in the regular trash.[5][6]

The material should be placed in a securely sealed container to prevent dust from becoming

airborne.

Laboratory personnel should be responsible for transferring the packaged waste to the

designated dumpster; it should not be left in laboratory trash cans for custodial staff to

handle.[6]

2. Contaminated Materials:

Items such as gloves, weighing papers, and disposable labware that are contaminated with

Glycyl-DL-phenylalanine should be collected in a designated waste bag.
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This bag should be sealed and can then be disposed of in the regular trash.

3. Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent (e.g., water) if they are to be

disposed of or recycled.

The rinsate from a non-hazardous material can typically be disposed of down the drain.

Deface or remove labels from empty containers before disposal to avoid confusion.[6]

Important Note: Always consult and adhere to your institution's specific waste disposal

guidelines and local regulations.
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Caption: Workflow for the safe handling of Glycyl-DL-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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